4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride

• IUPAC Name: 4-(4-pyrrolidin-3-ylpyrimidin-5-yl)pyridin-2-amine;hydrochloride
• InChI: InChI=1S/C13H15N5.ClH/c14-12-5-9(2-4-17-12)11-7-16-8-18-13(11)10-1-3-15-6-10;/h2,4-5,7-8,10,15H,1,3,6H2,(H2,14,17);1H
• InChI Key: COPWKSBJOFXJCX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NC=NC=C2C3=CC(=NC=C3)N.Cl
• Molecular Formula: C13H16ClN5
• Molecular Weight: 277.75 g/mol

Description

4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (4PPH) is an organic compound with a wide range of potential applications in the fields of pharmaceuticals, biochemistry, and materials science. 4PPH is a white, crystalline solid with a molecular weight of 293.8 g/mol and a melting point of 140-143 °C. It is an important building block in the synthesis of various other compounds and has been used in a number of research studies.

Scientific Research Applications

Chemical Synthesis and Reactions

• Sano et al. (2006) explored the use of a similar compound, 4-(Pyrrolidin-1-yl)pyridine, in the novel deconjugative esterification of 2-cyclohexylideneacetic acids. This process involved using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride as a coupling reagent, highlighting its potential in chemical synthesis techniques (Sano et al., 2006).

Coordination Chemistry

• The study by Klein et al. (2014) on the coordination of similar pyrimidine compounds with zinc(II) ions can provide insights into the coordination behavior of 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride. They found preferential coordination through pyridine donors in the compounds they studied (Klein et al., 2014).

Pharmacokinetics

• Sharma et al. (2012) investigated the metabolism, excretion, and pharmacokinetics of a similar compound, which is a dipeptidyl peptidase IV inhibitor. Their findings on the metabolism and elimination pathways could be relevant for understanding the pharmacokinetics of 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (Sharma et al., 2012).

Synthesis and Characterization

• The synthesis and characterization of pyrimidine derivatives as discussed by Schmidt (2002) can offer insights into methods potentially applicable for synthesizing and characterizing 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (Schmidt, 2002).

Analytical Chemistry

• Ye et al. (2012) developed a capillary electrophoresis method for analyzing related pyrimidine compounds. This technique could potentially be adapted for analyzing 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (Ye et al., 2012).

Biological Activities

• Gong et al. (2010) studied flumatinib, a compound containing a pyrimidin-2-ylamine structure, focusing on its metabolism in chronic myelogenous leukemia patients. Insights from this research may be applicable to the biological activities of 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (Gong et al., 2010).

Mass Spectrometry Studies

• Venkatachalam et al. (2002) utilized mass spectrometry to analyze pyrimidine derivatives, which could be a useful technique for the study of 4-(4-Pyrrolidin-3-yl-pyrimidin-5-yl)-pyridin-2-ylamine hydrochloride (Venkatachalam et al., 2002).